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Compound Focus: Vimirogant

CAS No.: 1802706-04-2

Cat. No.: S546768

Vimirogant (also known as AGN-242428 and VTP-43742) is a small molecule drug that acts as a retinoic
acid receptor-related orphan receptor C2 (RORyt) inverse agonist [1] [2]. Its development for plaque

psoriasis and psoriatic arthritis has been discontinued after Phase II trials [2].

The table below summarizes its known characteristics:

Attribute Details

Drug Type Small molecule [2]

Target RORyt (RORC?2) [1] [2]
Mechanism of Action RORyt inverse agonist [1] [2]
Highest Phase of Development Phase Il (Discontinued) [2]
Molecular Formula C27H35F3N403S [2]
Originator Allergan (now AbbVie) [1]

Experimental Data & Methodologies
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While specific metabolite identification studies for Vimirogant are not available in the public domain, the
research that is available provides insight into the standard methodologies used to profile compounds of this

class.

Key Experimental Protocols

The evaluation of Vimirogant and similar RORyt inhibitors typically involves several key assays [1]:

¢ TR-FRET Cofactor Recruitment Assay: This assay measures the compound's potency (reported as
IC50) to inhibit the recruitment of a coactivator peptide (like SRC1-2) to the RORyt ligand-binding
domain in a cell-free system.

e IL-17A Inhibition in Human Th17 Cells: This functional cellular assay determines the compound's
ability to inhibit the production of interleukin-17A (IL-17A) by primary human T-helper 17 cells,
confirming its functional activity in a biologically relevant context.

¢ In Vitro Metabolic Stability: This is typically assessed using assays like Human Liver Microsomes
(HLM) to determine the intrinsic clearance (CLint) of the compound, which provides an early
indication of its metabolic stability.

e Passive Permeability: This is often measured using models like RRCK (MDCKII-LE) cell

monolayers to determine apparent permeability (Papp), which is crucial for predicting oral absorption
and tissue penetration.

Vimirogant's Reported Performance

In a study of related compounds, Vimirogant was reported to have shown a reduction in disease severity in a
small cohort of patients with moderate-to-severe psoriasis [1]. This suggests that the compound was
biologically active in humans, but specific pharmacokinetic or metabolite data from this trial have not been
published.

Standard Metabolite Profiling Workflow

For a comprehensive metabolite profile, the standard approach in drug development involves the following

workflow, which would likely have been applied to Vimirogant:
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The primary analytical technology for this is Liquid Chromatography coupled with tandem Mass
Spectrometry (LC-MS/MS) or High-Resolution Mass Spectrometry (HRMS) [3] [4]. This method separates
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components in a sample and provides detailed information on the mass and structure of the parent drug and

its metabolites.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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